Cas no 79074-65-0 (3,6-diphenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine)

• Product Name: 3,6-diphenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• CAS No: 79074-65-0
• MF: C₁₆H₁₂N₄S
• MW: 292.358281135559
• CID: 533421
• PubChem ID: 736621
• Update Time: 2025-04-19

3,6-diphenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 3,6-diphenyl-
• 3,6-diphenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• DTXSID70353075
• 79074-65-0
• Maybridge3_002981
• EU-0094034
• AI-298/32906008
• F0918-6755
• AKOS000358550
• SR-01000555545-1
• SR-01000555545
• IDI1_014368
• 3,6-diphenyl-4,7-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• CHEMBL3884537
• CCG-238293
• SCHEMBL1773452
• HMS1439H11

• Inchi： 1S/C16H12N4S/c1-3-7-12(8-4-1)14-11-21-16-18-17-15(20(16)19-14)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： KKMLKOAASIIFME-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(C3C=CC=CC=3)N2N=C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 292.07826757g/mol
• Monoisotopic Mass: 292.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.4Ų